3-Bromo-5-(diethylcarbamoyl)benzoic acid
Description
Properties
IUPAC Name |
3-bromo-5-(diethylcarbamoyl)benzoic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrNO3/c1-3-14(4-2)11(15)8-5-9(12(16)17)7-10(13)6-8/h5-7H,3-4H2,1-2H3,(H,16,17) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPCMAVYZGLHXKK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC(=CC(=C1)Br)C(=O)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrNO3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.15 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthesis of 3-Bromo-5-methylbenzoic Acid
The precursor 3-bromo-5-methylbenzoic acid is synthesized from (3-bromo-5-methylphenyl)methanol through potassium permanganate-mediated oxidation:
Reaction Conditions
-
Substrate : (3-Bromo-5-methylphenyl)methanol (25.0 g, 124 mmol)
-
Oxidizing Agent : KMnO₄ (39.3 g, 249 mmol)
-
Solvent System : Acetone/water (500 mL/600 mL)
-
Temperature : Reflux (100°C)
-
Time : 1 hour
-
Yield : 60% (16.0 g)
Post-reaction workup involves acidification with HCl, bicarbonate extraction, and ether purification. The product exhibits characteristic NMR signals at δ 8.05 (s, 1H, Ar-H), 7.85–7.84 (m, 1H), and 2.40 (s, 3H, CH₃).
Carbamoylation via Nucleophilic Acyl Substitution
Direct Carbamoylation of 3-Bromo-5-carboxybenzoic Acid
Patent WO2013065059A1 describes a single-pot method for converting aromatic carboxylic acids to N,N-diethylcarboxamides using diethylcarbamoyl chloride and 1-methylimidazole:
Reaction Conditions
-
Substrate : 3-Bromo-5-carboxybenzoic acid (hypothetical)
-
Reagent : N,N-Diethylcarbamoyl chloride (1.2 eq)
-
Base : 1-Methylimidazole (1.5 eq)
-
Solvent : Tetrahydrofuran (THF)
-
Temperature : 25°C
-
Time : 30 minutes
-
Yield : ~70% (estimated from analogous reactions)
The mechanism involves deprotonation of the carboxylic acid by 1-methylimidazole, forming a reactive carboxylate that attacks the electrophilic carbamoyl chloride.
Alternative Route: Diazonium Salt Functionalization
Diazotization of 5-Amino-2-bromobenzoic Acid
Comparative Analysis of Synthetic Methods
| Method | Key Step | Yield | Advantages | Limitations |
|---|---|---|---|---|
| Oxidation-Carbamoylation | KMnO₄ oxidation + acyl substitution | 60% | High regioselectivity | Multi-step purification required |
| Diazonium Coupling | Diazotization + Cu-catalyzed coupling | 45% | Direct functionalization | Sensitive to moisture and temperature |
Reaction Monitoring and Characterization
Critical Analytical Techniques :
-
NMR Spectroscopy : Confirms substitution patterns (e.g., δ 2.40 ppm for CH₃ in precursor).
-
LCMS : Validates molecular ion peaks (e.g., m/z 316.18 for target compound).
Industrial-Scale Considerations
Process Intensification Strategies :
-
Continuous Flow Reactors : Enhance safety during exothermic diazotization.
Regulatory Compliance :
-
Bromine handling requires OSHA-compliant ventilation.
-
Carbamoyl chloride derivatives necessitate toxicity assessments.
Chemical Reactions Analysis
Types of Reactions
3-Bromo-5-(diethylcarbamoyl)benzoic acid undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Oxidation Reactions: The compound can undergo oxidation to form corresponding carboxylic acids or other oxidized derivatives.
Reduction Reactions: Reduction of the compound can lead to the formation of amines or other reduced products.
Common Reagents and Conditions
Substitution Reactions: Common reagents include sodium hydroxide or potassium hydroxide in the presence of a suitable solvent.
Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide are used under acidic conditions.
Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are employed under controlled conditions.
Major Products Formed
Substitution Reactions: Products include various substituted benzoic acids.
Oxidation Reactions: Products include oxidized derivatives such as carboxylic acids.
Reduction Reactions: Products include amines and other reduced compounds.
Scientific Research Applications
3-Bromo-5-(diethylcarbamoyl)benzoic acid has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Bromo-5-(diethylcarbamoyl)benzoic acid involves its interaction with specific molecular targets and pathways. The bromine atom and the diethylcarbamoyl group play crucial roles in its reactivity and biological activity. The compound may inhibit certain enzymes or interact with cellular receptors, leading to its observed effects.
Comparison with Similar Compounds
Key Structural and Functional Differences:
- Electron-Withdrawing Groups: Trifluoromethyl (-CF₃) and trifluoromethoxy (-OCF₃) substituents increase acidity and metabolic stability, making these derivatives valuable in drug design .
- Synthetic Utility: Bromine at position 3 directs electrophilic substitution to the para position, enabling regioselective modifications. For example, 3-bromo-5-(trifluoromethyl)benzonitrile undergoes palladium-catalyzed coupling to form cyano-substituted derivatives . DCBA’s carbamoyl group can participate in amide bond formation or hydrolysis, offering versatility in prodrug design .
Q & A
Q. What are the optimized synthetic routes for 3-Bromo-5-(diethylcarbamoyl)benzoic acid, and how can reaction yields be improved?
Methodological Answer :
- Step 1 : Bromination of a pre-functionalized benzoic acid precursor (e.g., 5-(diethylcarbamoyl)benzoic acid) using N-bromosuccinimide (NBS) in a polar aprotic solvent like DMF at 0–25°C. Catalytic Lewis acids (e.g., FeCl₃) may enhance regioselectivity .
- Step 2 : Introduce the diethylcarbamoyl group via amidation. React 3-bromo-5-carboxybenzoic acid with diethylamine in the presence of coupling agents like EDCI/HOBt or DCC .
- Optimization :
- Temperature : Lower temperatures (0–10°C) reduce side reactions during bromination.
- Solvent : Use anhydrous DCM or THF for amidation to prevent hydrolysis.
- Catalysts : Pd-based catalysts (e.g., Pd(OAc)₂) improve coupling efficiency in multi-step syntheses .
Q. How is the purity and structural identity of 3-Bromo-5-(diethylcarbamoyl)benzoic acid validated post-synthesis?
Methodological Answer :
- Analytical Techniques :
- ¹H/¹³C NMR : Confirm substitution patterns (e.g., aromatic protons at δ 7.5–8.5 ppm, diethylcarbamoyl CH₂ at δ 1.2–1.4 ppm) .
- LCMS : Verify molecular ion peaks (e.g., [M+H]⁺ expected at m/z ≈ 316) and purity (AUC ≥95%) .
- Melting Point : Compare with analogs (e.g., 3-Bromo-5-(trifluoromethoxy)benzoic acid melts at 87–89°C ).
Advanced Research Questions
Q. How do steric and electronic effects of the diethylcarbamoyl group influence substitution reactions at the 3-bromo position?
Methodological Answer :
- Electronic Effects : The electron-withdrawing carbamoyl group activates the aromatic ring toward nucleophilic aromatic substitution (NAS) but deactivates it toward electrophilic substitution.
- Steric Effects : The diethyl group may hinder access to the bromine atom, requiring bulky ligands (e.g., Xantphos) in Pd-catalyzed cross-couplings .
- Mitigation Strategies :
Q. What are the applications of 3-Bromo-5-(diethylcarbamoyl)benzoic acid in medicinal chemistry and enzyme inhibition studies?
Methodological Answer :
- Medicinal Chemistry : Acts as a precursor for protease inhibitors or kinase-targeting scaffolds. The bromine serves as a handle for Suzuki-Miyaura couplings to introduce aryl/heteroaryl groups .
- Enzyme Inhibition : Functionalize the carbamoyl group to mimic natural substrates (e.g., transition-state analogs for hydrolases). IC₅₀ values can be optimized via structure-activity relationship (SAR) studies .
Q. What safety protocols are critical when handling 3-Bromo-5-(diethylcarbamoyl)benzoic acid in laboratory settings?
Methodological Answer :
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
